Cas no 1227664-20-1 (methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate)

Methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate is a boronic ester derivative of indole, serving as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and reactivity, facilitating efficient C-C bond formation under mild conditions. Its indole core provides a valuable scaffold for constructing biologically active compounds, including pharmaceuticals and agrochemicals. The methyl ester moiety offers additional functionalization opportunities. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise boron-based transformations. Proper handling under inert conditions is recommended to preserve its reactivity.

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate structure

1227664-20-1 structure

Product Name:methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate

CAS No:1227664-20-1

MF:C₁₆H₂₀BNO₄

MW:301.15

MDL:MFCD18427590

CID:5096400

PubChem ID:46702955

Update Time:2026-03-02

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate
- BS-42934
- 1227664-20-1
- SY274164
- Methyl Indole-2-carboxylate-3-boronic acid pinacol ester
- 2-(Methoxycarbonyl)indole-3-boronic Acid Pinacol Ester
- CS-0369146
- D84879
- MFCD18427590
- MDL： MFCD18427590
- Inchi： 1S/C16H20BNO4/c1-15(2)16(3,4)22-17(21-15)12-10-8-6-7-9-11(10)18-13(12)14(19)20-5/h6-9,18H,1-5H3
- InChI Key： VIRKGLUEBJNUER-UHFFFAOYSA-N
- SMILES： C1(C)(C)C(C)(C)OB(O1)C1C2=CC=CC=C2NC=1C(OC)=O

Computed Properties

Exact Mass: 301.1485383g/mol
Monoisotopic Mass: 301.1485383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.6Å²

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1007374-1G	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	97%	1g	$360	2024-07-21
eNovation Chemicals LLC	Y1007374-5G	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	97%	5g	$1080	2024-07-21
eNovation Chemicals LLC	Y1007374-10G	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	97%	10g	$1805	2024-07-21
eNovation Chemicals LLC	Y1007374-25G	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	97%	25g	$3610	2024-07-21
Chemenu	CM386261-1g	2-(Methoxycarbonyl)indole-3-boronic Acid Pinacol Ester	1227664-20-1	95%+	1g	$343	2022-09-03
Chemenu	CM386261-5g	2-(Methoxycarbonyl)indole-3-boronic Acid Pinacol Ester	1227664-20-1	95%+	5g	$1029	2022-09-03
Chemenu	CM386261-10g	2-(Methoxycarbonyl)indole-3-boronic Acid Pinacol Ester	1227664-20-1	95%+	10g	$1715	2022-09-03
eNovation Chemicals LLC	Y1196110-1g	2-(Methoxycarbonyl)indole-3-boronic Acid Pinacol Ester	1227664-20-1	95%	1g	$1045	2024-07-19
eNovation Chemicals LLC	D963580-1g	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	99.90%	1g	$350	2024-06-06
eNovation Chemicals LLC	D963580-5g	methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate	1227664-20-1	99.90%	5g	$1620	2023-05-17